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Compound of Interest

Compound Name: Neodymium acetate

Cat. No.: B1144204

Neodymium acetate is an inorganic salt consisting of a neodymium cation and three acetate
anions.[1] Its molar mass varies depending on its hydration state. The chemical can exist in an
anhydrous form (without water molecules) or as hydrates (with associated water molecules).[2]

Chemical Formula and Molar Mass

The molar mass is calculated by summing the atomic masses of all atoms in the chemical
formula. The chemical formula for anhydrous neodymium acetate is Nd(CHsCOO)s.[1] It can
also exist as hydrates, most commonly as a monohydrate or tetrahydrate.[2]

Below is a summary of the molar masses for the different forms of neodymium acetate.

Form Chemical Formula Molar Mass ( g/mol )
Anhydrous Nd(CHsCOO)s 321.37
Monohydrate Nd(CHsCOO)s - H20 339.39
Tetrahydrate Nd(CHsCOO)s - 4H20 393.43

The anhydrous form of neodymium acetate has a molar mass of approximately 321.37 g/mol .
[1] The monohydrate has a molar mass of about 339.39 g/mol , and the tetrahydrate's molar
mass is approximately 393.43 g/mol .[2][3]

Calculation of Molar Mass for Anhydrous
Neodymium Acetate
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To calculate the molar mass of anhydrous neodymium acetate, Nd(Cz2Hs032)s, the atomic
masses of its constituent elements are used:

Neodymium (Nd): ~144.24 g/mol

Carbon (C): ~12.01 g/mol

Hydrogen (H): ~1.008 g/mol

Oxygen (O): ~16.00 g/mol

The formula contains:

1 Neodymium atom

6 Carbon atoms (3 x 2)

9 Hydrogen atoms (3 x 3)

6 Oxygen atoms (3 x 2)

The calculation is as follows: Molar Mass = (1 x 144.24) + (6 x 12.01) + (9 x 1.008) + (6 x
16.00) Molar Mass = 144.24 + 72.06 + 9.072 + 96.00 Molar Mass = 321.37 g/mol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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